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Compound of Interest

Compound Name: 1-lodohexadecane

Cat. No.: B047652

Essential Safety and Handling Guide for 1-
lodohexadecane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 1-lodohexadecane. Adherence to these guidelines is critical for
ensuring laboratory safety and procedural accuracy.

Quantitative Data Summary

The following table summarizes key quantitative data for 1-lodohexadecane for quick
reference.
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Property Value Source(s)

Molecular Formula CieHssl [1112][3]

Molecular Weight 352.34 g/mol [11[2][3]

CAS Number 544-77-4 [2][31[4]
Colorless to yellow or pink

Appearance o ) [1][4]15]
liquid or solid

Melting Point 21-23 °C (69.8-73.4 °F) [11[2113114]

- _ 206-207 °C (402.8-404.6 °F) at

Boiling Point [21[3][4][6]
10 mmHg

Density 1.121 g/mL at 25 °C (77 °F) [21[3114]

Flash Point >110 °C (>230 °F) [2][6]

Refractive Index

1.4806 at 20 °C (68 °F)

[2](3][6]

Water Solubility

Insoluble

[2]4]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling 1-lodohexadecane.
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes and
vapors that can cause serious

eye irritation.[1]

Hand Protection

Primary: Silver Shield®/4H®
gloves. These gloves are
made of a lightweight, flexible
laminate that resists a wide
range of chemicals, including
halogenated hydrocarbons.[7]
[8][9] Secondary (optional): A
pair of nitrile gloves can be
worn over the Silver Shield®

gloves for better dexterity.

Provides a high level of
protection against skin irritation
and absorption. Butyl rubber
gloves are not recommended
as they perform poorly with

halogenated solvents.[1][10]

Body Protection

A flame-resistant lab coat, fully
buttoned, with long sleeves.
For larger quantities, a
chemical-resistant apron is

recommended.

Protects skin from potential

splashes and contact.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor (OV) cartridges.
For situations with potential for
aerosol generation, a P95 or
P100 particulate filter should
be added.

Protects against inhalation of
vapors which may cause
respiratory irritation.[1][11][12]
[13]

Operational Plan and Experimental Protocols

A systematic approach is crucial for the safe handling of 1-lodohexadecane. The following

sections provide step-by-step guidance.

Pre-Handling and Storage

Proper preparation and storage are the first steps to ensuring a safe experimental environment.
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Workflow for Pre-Handling and Storage of 1-lodohexadecane

Pre-Handling

Identify Hazards

Gather PPE

Prepare Work Area

In Fume Hood

Inspect Chemical

If not for immediate use

Stofage

Y

[Store in Cool, Dark, Dry Place]
[Ensure Container is Tightly Seale(D
[Segregate from Incompatiblea
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Caption: Workflow for the safe pre-handling and storage of 1-lodohexadecane.

Step-by-Step Pre-Handling and Storage Protocol:

Conduct a Risk Assessment: Before any handling, perform a thorough risk assessment. This
should include reviewing the Safety Data Sheet (SDS) for 1-lodohexadecane.

o Gather and Inspect PPE: Ensure all necessary PPE is available and in good condition.

o Prepare the Work Area: All handling of 1-lodohexadecane should be conducted in a well-
ventilated chemical fume hood.[14] The work surface should be covered with absorbent,
disposable bench paper.

 Inspect the Chemical: Check the container for any signs of damage or leakage. Note that 1-
lodohexadecane is light-sensitive and may be stabilized with copper.[3][4]

o Storage: Store 1-lodohexadecane in a cool, dark, and dry place.[15] The container must be
tightly sealed to prevent the escape of vapors. It should be stored away from incompatible
materials such as strong oxidizing agents and strong bases.[2][4][16]

Handling and Experimental Use

The following protocol outlines the safe handling of 1-lodohexadecane during an experimental
procedure. This example describes its use as an alkylating agent, a common application.[3][4]
[17]

Workflow for Handling 1-lodohexadecane in an Alkylation Reaction
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Handling and Experiment
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Spill Cleanup
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Waste Disposal

Segregate Waste

Halogenated vs. Non-halogenated
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Contents and Hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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